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Compound of Interest

\

Compound Name: trans-4-Decen-1-al
CAS No.: 30390-50-2
Cat. No.: B1588592

Get Quote

CAS: 65405-70-1 | Class: Unsaturated Aliphatic Aldehyde[1][2][3]

Rapid Hazard Assessment & Causality

As a Senior Application Scientist, | prioritize understanding the mechanism of hazard over rote

memorization. trans-4-Decen-1-al presents a dual challenge: biological reactivity and high

olfactory impact.

The Aldehyde Moiety (Reactivity): The carbonyl group is an electrophile. It reacts with
nucleophilic residues (lysine, cysteine) on proteins. This is the mechanism behind Skin
Sensitization (H317) and Irritation (H315/H319). You are not just preventing a burn; you are
preventing your immune system from tagging this molecule as a threat, which leads to
permanent allergic acquisition.

The Aliphatic Chain (Lipophilicity): The C10 hydrocarbon tail makes this molecule highly
lipophilic. It penetrates the stratum corneum (outer skin layer) rapidly. This also means it
adheres stubbornly to surfaces and skin, making Odor Containment a logistical safety issue.
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The odor threshold is extremely low (ppb range); a minor spill becomes a facility-wide
incident.

o Oxidation Potential: Like all aldehydes, it autoxidizes in air to form the corresponding
carboxylic acid (trans-4-decenoic acid). While less explosive than ether peroxides, this
degradation compromises experimental integrity.

o |

Parameter Value Operational Implication

Combustible. Keep away from
heat/sparks.[2][4][5][6] Not

highly volatile, but vapors

Flash Point ~78°C - 85°C

accumulate in headspaces.

High boiling point means spills
Boiling Point ~90-100°C (15 torr) do not evaporate quickly; they

persist and linger.

Skin Irrit. 2, Eye Irrit. 2, Aquatic

GHS Signals Warning )
Chronic 3.[7]

Potent.[3][8] "Social hazard"
Odor Character Fatty, Citrus, Waxy risk. Can induce nausea at

high concentrations.

The PPE Matrix: Task-Based Selection

Standard "lab coat and gloves" advice is insufficient for lipophilic aldehydes. Permeation
through thin nitrile is faster than aqueous solutions.

Glove Selection Logic

« Incidental Contact: Standard Nitrile (0.11 mm / 4-5 mil).

o Causality: Good physical barrier, but aliphatic aldehydes swell the rubber matrix, leading
to breakthrough in <15 minutes.

o Protocol: Change immediately upon splash.[9]
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o Extended Handling/Spill Cleanup: Silver Shield (Laminate) or Butyl Rubber.

o Causality: These materials resist non-polar solvent permeation significantly longer (>4
hours).

Respiratory & Eye Protection[2][4][5]

e Primary: Chemical Fume Hood (Face velocity: 100 fpm).
e Secondary (Spill/Outside Hood): Full-face respirator with Organic Vapor (OV) cartridges.

o Note: Half-mask respirators leave eyes exposed to irritating vapors.

Standard Nitrile (Double)
P + Safety Glasses
+ Fume Hood

Low Risk < 15 min exposure

(Pipetting <1mL)

Task Definition

High Risk
(Synthesis/Spill)

P + Splash Goggles

+ Face Shield (if pressurized)

Click to download full resolution via product page

Figure 1: PPE Decision Logic based on exposure duration and volume intensity.

Operational Workflow: From Storage to Reaction

This protocol ensures self-validating safety and product integrity.

Phase A: Storage & Aliquoting

o Inert Atmosphere: Store under Argon or Nitrogen. Oxygen causes rapid degradation.
o Cold Storage: Maintain at 2-8°C.

o Septum Technique: Do not open the bottle cap if possible. Use a needle/syringe through a
septum to withdraw liquid. This prevents oxygen entry and vapor escape.

Phase B: Transfer Protocol
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e Double Glove: Don two pairs of nitrile gloves. If the outer pair gets contaminated, strip it
immediately to maintain a clean inner layer.

o Glassware Prep: Ensure all glassware is bone-dry.
e Odor Trap: Place a beaker of 10% Sodium Bisulfite solution in the hood.

o Mechanism:[5][7][10][11] Bisulfite forms an adduct with aldehydes, neutralizing the
volatility and odor. Keep used tips/wipes in a sealed bag inside the hood before disposal.

Phase C: Decontamination (The "Social Safety" Step)

If glassware smells after washing, you have not removed the lipophilic residue.
e Rinse 1: Acetone or Ethanol (dissolves the lipophilic tail).
e Rinse 2: 10% Sodium Bisulfite or dilute Bleach (oxidizes/neutralizes the aldehyde head).

e Rinse 3: Soap and water.[5]

Emergency Response & Disposal

Do not wash spills down the drain. This compound is toxic to aquatic life (H412).[5]

Spill Response Workflow

 |solate: Evacuate the immediate area if the spill is >100mL.
o PPE Up: Don Butyl gloves and respiratory protection (if outside hood).

e Absorb: Use vermiculite or sand. Avoid combustible materials like paper towels if possible,
though acceptable for small drops.

¢ Neutralize: Treat the absorbent material with weak bisulfite solution if safe to do so, to
reduce vapor pressure.

o Pack: Seal in a heavy-duty poly bag, then a secondary container. Label "Aldehyde Waste -
Toxic/Combustible."
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Spill Detected

Assess Volume
& Location

<10 mL >10 mL

(Inside Hood) (Floor/Bench)
Absorb with Paper Evacuate Area
Place in Ziploc Don Respirator + Butyl Gloves
Wipe with Ethanol Absorb with Vermiculite

Tag as Chemical Waste

(Do NOT Trash)

Click to download full resolution via product page

Figure 2: Logic flow for determining spill response intensity.

Waste Disposal[5]

e Segregation: Do not mix with oxidizing acids (Nitric, Perchloric) in the waste stream.
e Labeling: Clearly mark as "Contains trans-4-Decen-1-al: Irritant, Sensitizer."

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 5702654, trans-4-Decen-1-al. Retrieved from [Link]

o European Chemicals Agency (ECHA).Registration Dossier - trans-4-decenal (CAS 65405-
70-1).[3] Retrieved from [Link][7]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1588592/docs?utm_src=pdf-body-img#operational-safety-logistics-guide-handling-trans-4-decen-1-al
https://www.benchchem.com/product/b1588592/docs?utm_src=pdf-body#operational-safety-logistics-guide-handling-trans-4-decen-1-al
https://www.benchchem.com/product/b1588592/docs?utm_src=pdf-body#operational-safety-logistics-guide-handling-trans-4-decen-1-al
https://pubchem.ncbi.nlm.nih.gov/compound/trans-4-Decen-1-al
https://www.thegoodscentscompany.com/data/rw1028391.html
https://echa.europa.eu/registration-dossier/-/registered-dossier/17668
https://pubchem.ncbi.nlm.nih.gov/compound/trans-4-Decen-1-al
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

e The Good Scents Company.Safety Data Sheet: trans-4-decenal. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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